3-Bromo-5-(2,3-difluorophenyl)phenol

• IUPAC Name: 3-bromo-5-(2,3-difluorophenyl)phenol
• InChI: InChI=1S/C12H7BrF2O/c13-8-4-7(5-9(16)6-8)10-2-1-3-11(14)12(10)15/h1-6,16H
• InChI Key: BWCVFLZVZXASMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)C2=CC(=CC(=C2)Br)O
• Molecular Formula: C12H7BrF2O
• DSSTOX Substance ID: DTXSID10686394
• Molecular Weight: 285.08 g/mol
• CAS No.: 1261976-17-3

Description

3-Bromo-5-(2,3-difluorophenyl)phenol (CAS 1261976-17-3) is a brominated and fluorinated biphenyl derivative of interest in advanced chemical research and development. With the molecular formula C12H7BrF2O and a molecular weight of 285.08 g/mol, this compound features a phenol group ortho to a bromo substituent and a 2,3-difluorophenyl ring, making it a valuable scaffold for further synthetic modification, such in Suzuki-Miyaura cross-coupling reactions . Halogenated phenol derivatives are frequently explored in various scientific fields. Research on analogous compounds demonstrates their potential in antimicrobial studies, with some showing activity against both Gram-positive and Gram-negative bacteria . Furthermore, such structural motifs are investigated in molecular docking studies to understand their interactions with proteins like tyrosyl-tRNA synthetase, which can support the development of new antibacterial agents . The distinct properties imparted by the fluorine atoms also make this compound a candidate for applications in materials science, including the development of organic electronic materials and ligands for catalysis . This product is supplied for research use only (RUO) and is strictly not for human or veterinary diagnostic or therapeutic uses . Researchers can access its SMILES representation (C1=CC(=C(C(=C1)F)F)C2=CC(=CC(=C2)Br)O) and InChIKey (BWCVFLZVZXASMS-UHFFFAOYSA-N) for database registration and computational chemistry studies . For a complete overview of handling, safety, and computational properties, please consult the relevant safety data sheets.

Preparation Methods

Suzuki-Miyaura Cross-Coupling Approach

Disconnecting the 2,3-difluorophenyl and phenol moieties suggests using a boronic ester derivative of 2,3-difluorobenzene and a brominated phenol precursor. This method capitalizes on the tolerance of Pd catalysts for halogenated substrates.

Directed Ortho-Metalation (DoM) Strategy

Functionalization of a preassembled phenol core via regioselective bromination and subsequent coupling with a difluorophenyl group offers an alternative route. This approach leverages the ortho-directing effect of the hydroxyl group.

Suzuki-Miyaura Cross-Coupling Methodologies

Synthesis of Boronic Acid Partners

The 2,3-difluorophenylboronic acid required for coupling is typically prepared via Miyaura borylation. For example, 3-bromo-5-(trifluoromethyl)phenylboronic acid MIDA ester is synthesized by heating 3-bromo-5-(trifluoromethyl)phenylboronic acid with N-methyliminodiacetic acid in DMF at 90°C for 18 hours, achieving 57% yield.

Table 1: Optimization of Boronic Ester Synthesis

Substrate	Ligand	Temp (°C)	Time (h)	Yield (%)
3-Bromo-5-CF3-phenyl	None	90	18	57
2-Bromo-5-chlorobenzoate	Pd(dppf)Cl2	100	12	74

Coupling Reaction Conditions

A representative procedure involves combining 3-bromo-5-(trifluoromethyl)phenylboronic acid MIDA ester (1 equiv) with benzo[b]thiophen-2-ylboronic acid pinacol ester (1.5 equiv) in the presence of Pd(OAc)₂ (4 mol%), SPhos (8 mol%), and K₃PO₄ (3 equiv) in THF/H₂O at 90°C for 24 hours. Adapting this to 2,3-difluorophenylboronic acid would require adjusting steric and electronic parameters.

Sequential Halogenation-Functionalization Routes

One-Pot C–H Borylation/ Oxidation

Challenges in Functional Group Compatibility

Competing Side Reactions

The electron-withdrawing nature of fluorine substituents can retard coupling rates. In the synthesis of 3,5-difluorobenzene ethynyl-tetrafluoro alkoxy benzene, Pd(OAc)₂/SPhos systems proved essential for suppressing proto-deboronation.

Protecting Group Strategies

MIDA boronates offer improved stability over conventional boronic acids during multi-step syntheses. The preparation of 3-bromo-5-(trifluoromethyl)phenylboronic acid MIDA ester demonstrates a 57% isolated yield after recrystallization .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-(2,3-difluorophenyl)phenol undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other substituents through nucleophilic aromatic substitution reactions.

Oxidation Reactions: The hydroxyl group can be oxidized to form corresponding quinones or other oxidized derivatives.

Coupling Reactions: The compound can participate in Suzuki-Miyaura coupling reactions to form biaryl compounds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents like dimethyl sulfoxide (DMSO) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide in acidic or basic conditions.

Coupling: Palladium catalysts and boronic acids or esters in the presence of bases like potassium carbonate.

Major Products Formed

Substitution: Formation of various substituted phenols.

Oxidation: Production of quinones or other oxidized phenolic compounds.

Scientific Research Applications

3-Bromo-5-(2,3-difluorophenyl)phenol has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and polymers.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound in drug discovery and development for various therapeutic targets.

Industry: Utilized in the production of advanced materials, such as high-performance polymers and coatings

Mechanism of Action

The mechanism of action of 3-Bromo-5-(2,3-difluorophenyl)phenol involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of bromine and fluorine atoms can enhance the compound’s binding affinity and specificity towards these targets. The hydroxyl group may participate in hydrogen bonding, further stabilizing the interaction. These molecular interactions can modulate biological pathways, leading to the observed effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituted Bromophenols with Fluorinated Groups

Table 1: Key Properties of Brominated Fluorophenols

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
3-Bromo-5-(2,3-difluorophenyl)phenol	1261976-17-3	C₁₂H₇BrF₂O	285.084	Br (C3), 2,3-difluorophenyl (C5)
5-Bromo-2,3-difluorophenol	N/A	C₆H₃BrF₂O	208.99	Br (C5), F (C2, C3)
3-Bromo-5-(4-chlorophenyl)phenol	1261957-95-2	C₁₂H₈BrClO	283.55	Br (C3), 4-chlorophenyl (C5)
3-Bromo-5-(trifluoromethyl)phenol	1025718-84-6	C₇H₄BrF₃O	241.01	Br (C3), CF₃ (C5)
6-Bromo-2,3-difluorophenol	N/A	C₆H₃BrF₂O	208.99	Br (C6), F (C2, C3)

Key Observations :

• Substituent Effects : Replacing the 2,3-difluorophenyl group in the target compound with a trifluoromethyl group (CF₃) reduces molecular weight by ~44 g/mol and increases electron-withdrawing character ().
• Halogen Swap: Substituting chlorine (in 3-Bromo-5-(4-chlorophenyl)phenol) for fluorine lowers molecular weight (283.55 vs. 285.08) and alters hydrophobicity (logP) .

Physicochemical and Electronic Properties

Table 2: Substituent Influence on Properties

Compound	logP*	Electron-Withdrawing Effects	Hydrogen Bonding Capacity
3-Bromo-5-(2,3-difluorophenyl)phenol	4.10 (predicted)	Moderate (F, Br)	High (phenolic -OH)
3-Bromo-5-(trifluoromethyl)phenol	3.85 (predicted)	Strong (CF₃ > F)	Moderate
5-Bromo-2,3-difluorophenol	2.50 (measured)	Moderate (F, Br)	High

*logP values estimated via computational models or experimental data .

Key Insights :

• The 2,3-difluorophenyl group in the target compound enhances lipophilicity (logP = 4.10) compared to simpler fluorophenols (e.g., logP = 2.50 for 5-Bromo-2,3-difluorophenol) due to aromatic fluorine’s hydrophobic contribution .

Q & A

Q. Advanced

• Systematic substitution : Replace bromine/fluorine with other halogens to assess electronic effects on target binding.
• Pharmacophore modeling : Identify critical functional groups (e.g., phenolic -OH for hydrogen bonding) using docking simulations .
• Metabolic stability assays : Test derivatives for resistance to cytochrome P450 degradation .

What methods assess the compound’s stability under varying pH and temperature conditions?

Q. Basic

• HPLC-UV monitors degradation products over time.
• Thermogravimetric analysis (TGA) evaluates thermal stability.
• Forced degradation studies in acidic/basic buffers (e.g., 0.1M HCl/NaOH at 40°C) .

How to address discrepancies in reported IC₅₀ values across studies?

Advanced
Discrepancies may arise from:

• Purity variations : Use HPLC to ensure >95% purity.
• Assay conditions : Standardize cell lines, incubation times, and solvent controls (e.g., DMSO concentrations ≤0.1%) .
• Structural analogs : Compare only with compounds having identical substitution patterns .

Can DFT calculations predict reactivity in cross-coupling reactions?

Advanced
Yes. Density Functional Theory (DFT) calculates:

• Transition-state energies to identify rate-limiting steps.
• Charge distribution to optimize catalyst selection (e.g., Pd(PPh₃)₄ vs. PdCl₂) .
  Studies on similar bromo-fluoro-phenols show agreement between computational predictions and experimental yields .

How does this compound compare to 5-Bromo-2,3-difluorophenol in reactivity and bioactivity?

Q. Advanced

• Reactivity : The 2,3-difluorophenyl group in the target compound enhances steric hindrance, reducing nucleophilic substitution rates compared to 5-Bromo-2,3-difluorophenol .
• Bioactivity : The bulkier substituent may improve target selectivity but reduce membrane permeability, requiring prodrug strategies .